Cas no 921558-62-5 (4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• CAS No: 921558-62-5
• MF: C₁₅H₁₃ClN₂O₃S
• MW: 336.793321371078
• CID: 6579775
• PubChem ID: 18570721
• Update Time: 2025-07-22

4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• 4-chloro-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• AKOS024631993
• 921558-62-5
• F2256-0127
• 4-chloro-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide

• Inchi： 1S/C15H13ClN2O3S/c1-18-14-7-4-12(8-10(14)9-15(18)19)17-22(20,21)13-5-2-11(16)3-6-13/h2-8,17H,9H2,1H3
• InChI Key： SRODFGBEZZAATF-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3C)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 336.0335411g/mol
• Monoisotopic Mass: 336.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

Introduction to 4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921558-62-5) in Modern Chemical Biology

The compound 4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide, identified by the CAS number 921558-62-5, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its role in the development of novel therapeutic agents. The structural composition of this sulfonamide derivative, featuring a chlorinated benzene ring conjugated with an indole scaffold, positions it as a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the significance of indole derivatives in medicinal chemistry, owing to their diverse biological activities. The indole moiety, present in 4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide, is known for its involvement in various pharmacological interactions. Specifically, the presence of a methyl group at the 1-position and an oxo group at the 2-position of the indole ring contributes to its unique chemical properties. These structural features not only influence its reactivity but also enhance its potential as a pharmacophore in designing molecules with therapeutic efficacy.

The benzene sulfonamide component of the compound further enriches its pharmacological profile. Sulfonamides are widely recognized for their antimicrobial and anti-inflammatory properties, making them integral to numerous drugs on the market. In the case of 4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide, the chloro substituent on the benzene ring introduces additional electronic effects that can modulate binding interactions with biological targets. This modification has been strategically employed to enhance affinity and selectivity, which are critical factors in drug design.

Current research endeavors are increasingly focused on leveraging computational methods to predict and optimize the biological activity of such compounds. The structural complexity of 4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide makes it an ideal candidate for molecular docking studies. These studies aim to identify potential binding pockets within target proteins, thereby facilitating the development of rational drug design strategies. Advances in computational chemistry have enabled researchers to simulate interactions at an atomic level, providing invaluable insights into how this compound might interact with biological systems.

In addition to computational approaches, experimental validation remains indispensable in assessing the efficacy of novel compounds. The synthesis and characterization of 4-chloro-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide have been meticulously conducted using state-of-the-art analytical techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and purity. These analytical methods ensure that any subsequent biological testing is performed on a compound that is both accurately identified and chemically homogeneous.

The biological evaluation of 4-chloro-N-(1-methyl-2-oxysoxindolone derivatives have demonstrated promising results in preclinical studies. These studies often focus on assessing cytotoxicity, enzyme inhibition, and interaction with specific signaling pathways. The sulfonamide derivative has shown particular interest due to its ability to modulate enzymes involved in inflammatory responses and cell proliferation. Such activities are relevant to a wide range of diseases, including cancer and autoimmune disorders.

One notable area of investigation has been the compound’s potential as an inhibitor of kinases—enzymes that play a crucial role in cell signaling cascades. Kinases are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention. The indole scaffold of 4-chloro-N-(1-methyl-oxysoxindolone derivatives has been found to interact effectively with kinase domains due to its ability to fit into specific binding pockets within these enzymes. This interaction can lead to the inhibition of kinase activity, thereby disrupting abnormal cell growth and proliferation.

Furthermore, the sulfonamide group has been shown to enhance solubility and bioavailability upon administration—a critical factor for drug efficacy. By incorporating this moiety into the molecular structure, 4-chloro-N-(1-methyl-oxysoxindolone derivatives improves its pharmacokinetic properties while maintaining or even enhancing its biological activity. This balance between structure and function is essential for developing compounds that can effectively reach their target sites within the body.

The versatility of 4-chloro-N-(1-methyl-oxysoxindolone derivatives also extends to its potential use as a scaffold for further derivatization. Researchers can modify various functional groups within its structure—such as replacing hydrogens with other substituents—to explore new pharmacological profiles without losing inherent activity. This flexibility allows for rapid iteration during drug discovery processes}